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Compound of Interest

Compound Name: Palladium(II) sulfate

Cat. No.: B077521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of palladous sulfate, also known

as Palladium(II) sulfate. It details the compound's chemical formula, molar mass, and other

critical physicochemical properties. Furthermore, it outlines established experimental protocols

for its synthesis and manipulation, supported by workflow diagrams for enhanced clarity.

Chemical Identity and Formula
Palladous sulfate is an inorganic compound featuring palladium in the +2 oxidation state. It is a

key material in catalysis and chemical synthesis.

Chemical Name: Palladium(II) sulfate[1][2]

Synonyms: Palladous sulfate, Palladium(2+) sulfate[1][3][4]

Anhydrous Formula: PdSO₄[1][5]

Dihydrate Formula: PdSO₄·2H₂O[1]

CAS Number: 13566-03-5[1]

The compound is a hygroscopic, red-brown solid in its anhydrous form, which transitions to a

greenish-brown dihydrate upon absorbing moisture.[1]
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Physicochemical Properties
The quantitative properties of palladous sulfate are summarized below. Note that some

reported values in the literature vary, which may be attributable to different experimental

conditions or the hydration state of the sample.
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Property Value Source(s)

Molar Mass 202.48 g/mol [1][2][3][5]

202.49 g/mol [6]

Appearance Red-brown solid (anhydrous) [1]

Brown crystals [5]

Greenish-brown solid

(dihydrate)
[1]

Density 4.2 g/cm³ [1]

3.24 g/cm³ (at 20°C)

Melting Point Decomposes at 525 °C [1]

Boiling Point
330 °C (literature value, likely

decomposition)
[2][3][4]

Solubility
Soluble in concentrated

sulfuric acid
[1]

Hydrolyzes in water [1]

Stated as soluble or fully

miscible in water
[2][4][7]

Crystal Structure Monoclinic [1]

Space Group C2/c [1]

Lattice Constants
a = 7.84 Å, b = 5.18 Å, c =

7.91 Å, β = 95.6°
[1]

Std. Molar Entropy (S⦵₂₉₈) 97.5 J/(mol·K) [1]

Std. Enthalpy of Formation

(ΔfH⦵₂₉₈)
-672.4 kJ/mol [1]
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The synthesis and handling of palladous sulfate involve specific chemical pathways and

thermal processes.

Synthesis of Palladous Sulfate
Two primary methods for the laboratory-scale synthesis of palladous sulfate are documented.

[1]

Protocol 1: Synthesis from Palladium Metal

Reactants: Palladium metal, nitric acid (HNO₃), and sulfuric acid (H₂SO₄).

Methodology: The protocol involves the reaction of metallic palladium with a mixture of

concentrated nitric and sulfuric acids. The highly oxidative environment facilitates the

conversion of the metal to the Pd(II) ion, which subsequently forms the sulfate salt.

Reaction Principle: The nitric acid acts as the oxidizing agent to dissolve the palladium, while

sulfuric acid provides the sulfate counter-ion.

Protocol 2: Synthesis from Palladium(II) Sulfide

Reactants: Palladium(II) sulfide (PdS), oxygen (O₂), and dimethylformamide (DMF) as the

solvent.

Methodology: This method involves the oxidation of palladium(II) sulfide in the presence of

oxygen within a dimethylformamide solvent system.

Reaction Principle: Oxygen serves as the oxidant to convert the sulfide to sulfate.
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Figure 1: Synthesis Pathways for Palladous Sulfate
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Synthesis pathways for Palladous Sulfate.

Thermal Behavior and Hydration State
The hydration state of palladous sulfate is thermally reversible.

Protocol 3: Dehydration of PdSO₄·2H₂O

Starting Material: Palladous sulfate dihydrate (PdSO₄·2H₂O), a greenish-brown solid.

Methodology: Heat the dihydrate sample to a temperature of 202 °C.

Result: The water of hydration is driven off, yielding the anhydrous red-brown form of

palladous sulfate (PdSO₄).[1]

Protocol 4: Thermal Decomposition of Anhydrous PdSO₄

Starting Material: Anhydrous palladous sulfate (PdSO₄).
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Methodology: Heat the anhydrous sample to 525 °C.

Result: The compound decomposes, releasing sulfur trioxide (SO₃) gas and leaving behind

palladium(II) oxide (PdO) as the solid product.[1]

Figure 2: Thermal Behavior of Palladous Sulfate
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Thermal behavior of Palladous Sulfate.

Key Applications
Palladous sulfate is a valuable compound in several fields due to its catalytic activity and its

role as a palladium source.

Catalysis: It is a precursor for creating various palladium-based catalysts used in organic

synthesis, including fine chemical and pharmaceutical production.[5][7]

Electroplating: The compound is used in electroplating processes to deposit a layer of

palladium onto surfaces.[7]
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Materials Science: It serves as a precursor in the synthesis of palladium nanoparticles, which

have applications in catalysis and sensor technology.[5]

Safety and Handling
Palladous sulfate is classified as a hazardous substance and must be handled with appropriate

care.

GHS Pictograms: GHS05 (Corrosive), GHS07 (Exclamation mark).[1]

Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye

damage).[1][4]

Precautions: Standard laboratory personal protective equipment (gloves, safety glasses, lab

coat) is mandatory. Work should be conducted in a well-ventilated fume hood. Avoid

breathing dust.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077521#molar-mass-and-formula-of-palladous-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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